Cas no 77180-80-4 (5-Fluorouridine)

• Product Name: 5-Fluorouridine
• CAS No: 77180-80-4
• MF: C₉H₁₁FN₂O₆
• MW: 262.191846132278
• CID: 59871
• PubChem ID: 7107033
• Update Time: 2024-10-27

5-Fluorouridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluorouridine
• 5-Fluorouracil-1beta-D-ribofuranoside
• 1-(3,4-DIHYDROXY-5-HYDROXYMETHYL-TETRAHYDRO-FURAN-2-YL)-5-FLUORO-1H-PYRIMIDINE-2,4-DIONE2,4-DIHYDROXY-5-FLUORO-1-BETA-D-RIBOFURANOSYLPYRIMIDINE5-FLUORO-1-(BETA-D-RIBOFURANOSYL)URACIL5-FLUOROURACIL-1BETA-D-RIBOFURANOSIDE5-FLUOROURIDINE5-FUFLUOROURIDINEFURD5-Fluorouridine
• 5-FLUORO-1-(BETA-D-RIBOFURANOSYL)URACIL
• 5-FU
• 1-(3,4-DIHYDROXY-5-HYDROXYMETHYL-TETRAHYDRO-FURAN-2-YL)-5-FLUORO-1H-PYRIMIDINE-2,4-DIONE
• 2,4-DIHYDROXY-5-FLUORO-1-BETA-D-RIBOFURANOSYLPYRIMIDINE
• FLUOROURIDINE
• FURD
• 5-F-rU
• 5-fluoro-1-[(2R,3R,4R,5R)-3,4,5-trihydroxyoxan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 77180-80-4
• SCHEMBL11402827
• F77855
• 5-Fluoro-1-((2R,3R,4R,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)pyrimidine-2,4(1H,3H)-dione

• MDL： MFCD00036832
• Inchi： 1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6-,8-/m1/s1
• InChI Key： FHIDNBAQOFJWCA-UAKXSSHOSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(F)C(=O)NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 262.06
• Monoisotopic Mass: 262.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Density: 1.77 g/cm3
• Melting Point: 182-184 °C
• Refractive Index: 1.641
• PSA: 124.78000
• LogP: -2.71280
• Specific Rotation: 17 o (C=2, WATER 25 oC)
• pka: 7.65±0.10(Predicted)

5-Fluorouridine Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 22-26-36/37
• FLUKA BRAND F CODES：10
• RTECS：YU8050000
• Hazardous Material Identification：
• Storage Condition：2-8ºC
• Risk Phrases：R40
• Safety Term：S22-S26-S36/37